Cas no 861428-77-5 (2-methyl-N-{2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylethyl}propanamide)

• Product Name: 2-methyl-N-{2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylethyl}propanamide
• CAS No: 861428-77-5
• MF: C₂₂H₂₇N₃O₂
• MW: 365.468685388565
• CID: 5805074
• PubChem ID: 16450978
• Update Time: 2025-10-28

2-methyl-N-{2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-[1-(3-phenoxypropyl)benzimidazol-2-yl]ethyl]propanamide
• Propanamide, 2-methyl-N-[2-[1-(3-phenoxypropyl)-1H-benzimidazol-2-yl]ethyl]-
• STL357128
• 2-methyl-N-{2-[1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-yl]ethyl}propanamide
• F1626-0066
• Z57298507
• N-(2-(1-(3-phenoxypropyl)-1H-benzo[d]imidazol-2-yl)ethyl)isobutyramide
• 2-methyl-N-{2-[1-(3-phenoxypropyl)benzimidazol-2-yl]ethyl}propanamide
• 2-methyl-N-{2-[1-(3-phenoxypropyl)-1H-benzimidazol-2-yl]ethyl}propanamide
• SR-01000908930-1
• SR-01000908930
• 861428-77-5
• AKOS001353296
• 2-methyl-N-{2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylethyl}propanamide

• Inchi： 1S/C22H27N3O2/c1-17(2)22(26)23-14-13-21-24-19-11-6-7-12-20(19)25(21)15-8-16-27-18-9-4-3-5-10-18/h3-7,9-12,17H,8,13-16H2,1-2H3,(H,23,26)
• InChI Key： KTUGAJRIYQDOMT-UHFFFAOYSA-N
• SMILES： C(NCCC1N(CCCOC2=CC=CC=C2)C2=CC=CC=C2N=1)(=O)C(C)C

Computed Properties

• Exact Mass: 365.21032711g/mol
• Monoisotopic Mass: 365.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 618.8±40.0 °C(Predicted)
• pka: 15.80±0.46(Predicted)

Additional information on 2-methyl-N-{2-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylethyl}propanamide

Introduction to 2-Methyl-N-{2-[1-(3-Phenoxypropyl)-1H-1,3-Benzodiazol-2-yl]ethyl}Propanamide (CAS No. 861428-77-5)

The compound 2-Methyl-N-{2-[1-(3-Phenoxypropyl)-1H-1,3-Benzodiazol-2-yl]ethyl}Propanamide, identified by the CAS number 861428-77-5, is a complex organic molecule with significant potential in the field of pharmacology and material science. This compound is characterized by its unique structure, which includes a benzodiazole ring system and a phenoxypropyl group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug development and advanced materials.

Benzodiazole is a heterocyclic aromatic compound that has been extensively studied due to its versatile properties. The benzodiazole ring in this compound contributes to its stability and reactivity, making it suitable for interactions with biological systems. Recent studies have highlighted the potential of benzodiazole-containing compounds as inhibitors of certain enzymes and receptors, which could lead to innovative therapeutic solutions. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that benzodiazole derivatives can exhibit potent anti-inflammatory and anti-cancer activities.

The phenoxypropyl group attached to the benzodiazole ring introduces additional functionality to the molecule. This group enhances the compound's solubility and bioavailability, which are critical factors in drug design. Furthermore, the phenoxypropyl group can act as a linker or a substituent that facilitates interactions with specific biological targets. Recent advancements in medicinal chemistry have emphasized the importance of such groups in improving the pharmacokinetic profiles of drug candidates.

The overall structure of this compound suggests that it could be used as a scaffold for developing new drugs targeting various diseases. For example, its ability to interact with G-protein coupled receptors (GPCRs) has been explored in recent studies. GPCRs are integral membrane proteins that play a crucial role in signal transduction pathways, making them attractive targets for drug development. The compound's potential to modulate GPCR activity could lead to novel treatments for conditions such as hypertension, diabetes, and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has shown promise in material science. Its aromatic structure and functional groups make it a candidate for use in organic electronics and optoelectronic devices. Research published in Advanced Materials has highlighted the potential of benzodiazole-containing compounds as semiconductors in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The phenoxypropyl group further enhances its electronic properties, making it a versatile building block for advanced materials.

The synthesis of 2-Methyl-N-{2-[1-(3-Phenoxypropyl)-1H-1,3-Benzodiazol-2-yl]ethyl}Propanamide involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have made it possible to synthesize this compound with high yield and purity. These methods include transition metal-catalyzed coupling reactions and enantioselective synthesis techniques that ensure the formation of the desired stereochemistry.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies conducted under simulated environmental conditions suggest that it exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 2-Methyl-N-{2-[1-(3-Phenoxypropyl)-1H-1,3-Benzodiazol-2-yl]ethyl}Propanamide (CAS No. 861428-77-5) is a multifaceted compound with significant potential across various fields. Its unique structure endows it with properties that make it suitable for drug development, material science, and other advanced applications. As research continues to uncover its full potential, this compound is poised to contribute significantly to scientific progress and innovation.